Cas no 156127-36-5 (4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-2-(2,4,6-trimethoxyphenyl)-, (2S)-)

4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-2-(2,4,6-trimethoxyphenyl)-, (2S)- structure
156127-36-5 structure
Product Name:4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-2-(2,4,6-trimethoxyphenyl)-, (2S)-
CAS No:156127-36-5
MF:C23H26O7
MW:414.448347568512
CID:175837
PubChem ID:101722635
Update Time:2024-03-01

4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-2-(2,4,6-trimethoxyphenyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-2-(2,4,6-trimethoxyphenyl)-,(2S)-
    • 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-butenyl)-2-(2,4,6-trimethoxyphenyl)-,(2S)- (9CI)
    • 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-butenyl)-2-(2,4,6-trimethoxyphenyl)-,(S)-
    • Heteroflavanone C
    • 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-2-(2,4,6-trimethoxyphenyl)-, (2S)-
    • 5,7-Dihydroxy-2',4',6'-trimethoxy-8-prenylflavanone
    • 5,7-dihydroxy-8-(3-methylbut-2-enyl)-2-(2,4,6-trimethoxyphenyl)-2,3-dihydrochromen-4-one
    • LMPK12140478
    • CHEBI:175311
    • DTXSID101110679
    • 156127-36-5
    • (2S)-2,3-Dihydro-5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-2-(2,4,6-trimethoxyphenyl)-4H-1-benzopyran-4-one
    • Inchi: 1S/C23H26O7/c1-12(2)6-7-14-15(24)10-16(25)21-17(26)11-20(30-23(14)21)22-18(28-4)8-13(27-3)9-19(22)29-5/h6,8-10,20,24-25H,7,11H2,1-5H3/t20-/m0/s1
    • InChI Key: LKUWYFZLCAUAGB-FQEVSTJZSA-N
    • SMILES: [C@H]1(C2=C(OC)C=C(OC)C=C2OC)OC2=C(C/C=C(/C)\C)C(O)=CC(O)=C2C(=O)C1

Computed Properties

  • Exact Mass: 414.16785316g/mol
  • Monoisotopic Mass: 414.16785316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 603
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 94.4Ų
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